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Compound of Interest

Compound Name: Anthraquinone Violet

Cat. No.: B1194392

A Comparative Performance Guide to Industrial
Anthraquinone Violet Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of four key Anthraquinone
Violet dyes used across various industrial applications: Solvent Violet 13, Disperse Violet 26,
Vat Violet 1, and Acid Violet 43. The information presented is curated from technical data
sheets and industry publications to assist in the selection and application of these colorants.

Executive Summary

Anthraquinone dyes are a significant class of colorants known for their robust performance,
including excellent lightfastness and thermal stability. The violet dyes within this category offer
a range of properties tailored to specific applications, from coloring plastics and synthetic fibers
to dyeing natural textiles and use in specialty formulations. This guide evaluates their
performance based on key metrics such as heat resistance, lightfastness, chemical resistance,
and solubility.

Comparative Performance Data
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The following tables summarize the key performance indicators for each of the four
Anthraquinone Violet dyes.

ble 1: | ies and Pri licati

Solvent Violet

Disperse Violet

Property Vat Violet 1 Acid Violet 43
13 26
i Disperse Violet i S
C.l. Name Solvent Violet 13 26 Vat Violet 1 Acid Violet 43
C.l. Number 60725 62025 60010 60730
Bluish-violet Reddish-violet Purple-brown Dark violet
Appearance
powder powder powder powder
) Plastics (PS, Polyester (PES) Textiles (wool,
Primary ] ] ] )
i ABS, PC, PET), fibers, plastics Cotton, linen, silk, nylon),
Industrial i . . .
o polyester fibers, (PS, PVC, PC, viscose, silk[4][5] cosmetics,
Applications i .
oils, waxes[1][2] PMMA, ABS)[3] inks[6]

Table 2: Fastness Properties

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b1194392?utm_src=pdf-body
https://www.benchchem.com/pdf/Solubility_Profile_of_C_I_Vat_Violet_1_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.royal-chem.com/disperse-violet-26.html
https://www.chemimpex.com/products/38591
https://www.vulcanchem.com/product/vc523882
https://www.evitachem.com/product/evt-257390
https://cosmochemistryindia.com/product/acid-violet-43/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Performance Solvent Violet Disperse Violet . L
. Vat Violet 1 Acid Violet 43
Metric 13 26
Lightfastness
(Blue Wool 7-8 (in PS)[1][2] Good[6] 6-7[4] 5
Scale, 1-8)
. . , . Stable in typical
Heat Resistance ~300 (in PS)[1] >260 (in plastics) )
. ~220[4] dyeing
4 [2] (3]
processes
Acid Resistance Good (pH 3-8
5 - Good Good
(1-5 Scale) stability)[3]
Alkali Resistance ]
5 Not resistant[7] Excellent Moderate
(1-5 Scale)
Rubbing
Fastness _
) N/A (for plastics) Good 4 (Dry), 3 (Wet) Good
(Crocking, 1-5
Scale)
Table 3: Solubility Profiles
Solvent Violet Disperse Violet . L
Solvent Vat Violet 1 Acid Violet 43
13 26
Insoluble
Water Insoluble[8][9] Insoluble[2] (soluble leuco Soluble[3][8]
form)
Slightly
Ethanol Soluble[2] Insoluble Soluble[8]
Soluble[10]
Acetone Soluble[9] Soluble[2] Insoluble Soluble
Toluene Soluble[9] N/A Slightly Soluble N/A
Xylene Soluble[11] N/A Slightly Soluble N/A

Experimental Protocols
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Detailed methodologies for the key experiments cited in this guide are outlined below. These
protocols are based on internationally recognized standards to ensure reproducibility.

Lightfastness Testing (ISO 105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight.

o Apparatus: Xenon arc lamp fading apparatus, Blue Wool standards (scale 1-8), Grey Scale
for assessing change in color.

e Procedure:
o A specimen of the dyed substrate is mounted on a sample holder.
o A portion of the specimen is covered with an opaque mask.

o The specimen and a set of Blue Wool standards are simultaneously exposed to the light
from the xenon arc lamp under controlled conditions of temperature and humidity.

o The exposure is continued until a specified degree of fading is observed on the specimen
or the standards.

o The lightfastness of the specimen is assessed by comparing the change in color of the
exposed portion to the unexposed portion with the fading of the Blue Wool standards. The
rating is given on a scale of 1 (very poor) to 8 (excellent).

Heat Stability Testing (ASTM D3045 for Plastics)

This practice is used to determine the thermal endurance of plastics without load.
o Apparatus: Forced-air convection oven, test specimens (e.g., colored plastic plaques).
e Procedure:

o Prepare colored plastic specimens according to a standardized method.
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o Place the specimens in the oven at a specified high temperature for a predetermined
duration.

o After the exposure period, the specimens are removed and allowed to cool to room
temperature.

o The change in color is then evaluated visually or instrumentally by comparing the heat-
aged specimen to an unexposed control.

Colorfastness to Rubbing (Crocking) (AATCC Test
Method 8-2016)

This test determines the amount of color transferred from the surface of a colored textile
material to other surfaces by rubbing.

o Apparatus: Crockmeter, standard white cotton crocking cloth.
e Procedure:
o A specimen of the colored textile is mounted on the base of the crockmeter.
o A square of white crocking cloth is mounted on the rubbing finger of the crockmeter.

o The test is performed under both dry and wet conditions (the crocking cloth is wetted with
distilled water).

o The rubbing finger is moved back and forth across the specimen a specified number of
times with a defined pressure.

o The amount of color transferred to the white crocking cloth is assessed by comparing it
with the Grey Scale for Staining. The rating is given on a scale of 1 (heavy staining) to 5
(no staining).

Visualized Workflows and Relationships

The following diagrams, created using Graphviz, illustrate key experimental workflows and
logical relationships relevant to the performance evaluation of these dyes.
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Workflow for Lightfastness Testing (ISO 105-B02)
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Factors Influencing Dye Performance in Application

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. sdinternational.com [sdinternational.com]
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e 10. Solvent violet 13|CAS NO.81-48-1 [xcolorpigment.com]
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 To cite this document: BenchChem. [Performance evaluation of different Anthraquinone
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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